Cas no 584-26-9 (4-Imidazolidinone,1-acetyl-2-thioxo-)

• Product Name: 4-Imidazolidinone,1-acetyl-2-thioxo-
• CAS No: 584-26-9
• MF: C₅H₆N₂O₂S
• MW: 158.178339481354
• MDL: MFCD00020879
• CID: 372568
• PubChem ID: 684551
• Update Time: 2025-04-19

4-Imidazolidinone,1-acetyl-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 4-Imidazolidinone,1-acetyl-2-thioxo-
• 1-acetyl-2-sulfanylideneimidazolidin-4-one
• 1-Acetyl-2-thiohydantoin
• 1-Acetyl-2-thioxo-imidazolidin-4-on
• 1-acetyl-2-thioxoimidazolidin-4-one
• 4-Imidazolidinone,1-acetyl-2-thioxo
• EINECS 209-535-6
• HYDANTOIN,1-ACETYL-2-THIO
• USAF B-7
• USAF BE-0405
• FT-0632440
• N-acetyl-2-thiohydantoin
• BRN 0127294
• DDWXNUFFAFBJDG-UHFFFAOYSA-N
• 5-24-05-00242 (Beilstein Handbook Reference)
• LS-11586
• NSC1920
• 1-ACETYL-2-THIOXO-IMIDAZOLIDIN-4-ONE
• NSC816189
• 584-26-9
• MFCD00020879
• CHEMBL1994284
• AKOS000271051
• CS-0314679
• DTXSID3060401
• NCI60_001612
• NSC-1920
• NSC 1920
• 1-Acetyl-2-thioxo-4-imidazolidinone #
• NS00033924
• UNII-WMG5WO16JD
• 1-Acetyl-2-thioxo-4-imidazolidinone
• WMG5WO16JD
• 1-ACETYL-2-THIOXOTETRAHYDRO-4H-IMIDAZOL-4-ONE
• WLN: T5NYMV EHJ AV1 BUS
• 4-(3,4-Dimethylphenyl)-4-oxobutyricacid
• A831876
• HYDANTOIN, 1-ACETYL-2-THIO-
• SCHEMBL1703962
• NSC-816189
• 4-Imidazolidinone, 1-acetyl-2-thioxo-

• MDL： MFCD00020879
• Inchi： 1S/C5H6N2O2S/c1-3(8)7-2-4(9)6-5(7)10/h2H2,1H3,(H,6,9,10)
• InChI Key： DDWXNUFFAFBJDG-UHFFFAOYSA-N
• SMILES： S=C1NC(CN1C(C)=O)=O

Computed Properties

• Exact Mass: 158.01500
• Monoisotopic Mass: 158.01499861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: -0.5
• Topological Polar Surface Area: 81.5Ų

Experimental Properties

• Color/Form: Lamellar crystals
• Density: 1.367 (estimate)
• Melting Point: 175.5°C
• Refractive Index: 1.6430 (estimate)
• PSA: 81.50000
• LogP: -0.48370
• Solubility: Soluble in hot ethanol, insoluble in water and ether

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives